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Cat. No.: B12277993

Get Quote

Application Note: Electrochemical Sensor Development using Mordant Blue 18 (MB18)

Modified Electrodes

Executive Summary
This guide details the protocol for developing electrochemical sensors based on Mordant Blue
18 (MB18), also known as Chrome Fast Blue GR (C.I. 18090). While widely used in textile

dyeing and metal chelation, MB18 possesses a chemical structure—specifically a

polyhydroxylated azo backbone—that makes it an excellent candidate for electropolymerization

and electrocatalysis.

This protocol leverages the electrochemical properties of MB18 to create a modified electrode

capable of the sensitive, simultaneous detection of Dopamine (DA), Ascorbic Acid (AA), and

Uric Acid (UA). The methodology is derived from established workflows for structurally

analogous azo dyes (e.g., Mordant Blue 9, Eriochrome Black T), ensuring scientific rigor and

reproducibility.

Introduction & Mechanistic Basis

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b12277993#bc-rfq
https://www.benchchem.com/product/b12277993/docs?utm_src=pdf-body#electrochemical-sensor-development-using-mordant-blue-18-modified-electrodes
https://www.benchchem.com/product/b12277993/docs?utm_src=pdf-body#electrochemical-sensor-development-using-mordant-blue-18-modified-electrodes
https://www.benchchem.com/product/b12277993/docs?utm_src=pdf-body#electrochemical-sensor-development-using-mordant-blue-18-modified-electrodes
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12277993?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


2.1 The Chemistry of Mordant Blue 18 MB18 (CAS: 6844-73-1) is an acidic mono-azo dye. Its

structure features:

Azo Group (-N=N-): A redox-active center that facilitates electron transfer.

Hydroxyl Groups (-OH): Critical for electropolymerization (via phenolic oxidation) and

hydrogen bonding with analytes.

Sulfonic Acid Groups (-SO3H): Provide negative charge at physiological pH, enhancing

electrostatic attraction to cationic analytes like Dopamine.

2.2 Sensing Mechanism The modification of a Glassy Carbon Electrode (GCE) with

Poly(MB18) serves two functions:

Electrocatalysis: The polymer film lowers the overpotential for the oxidation of DA, AA, and

UA.

Peak Separation: Unlike bare electrodes where DA, AA, and UA peaks overlap, the specific

electrostatic and hydrophobic interactions of the Poly(MB18) film separate these oxidation

potentials, allowing simultaneous detection.
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Category Item Specifications

Reagents Mordant Blue 18
C.I. 18090, High Purity (e.g.,

Sigma/Aldrich)

Dopamine HCl Analytical Standard

PBS Components
Na₂HPO₄, NaH₂PO₄ (0.1 M,

pH 7.0)

Alumina Powder
0.3 µm and 0.05 µm for

polishing

Equipment Potentiostat
3-Electrode System (e.g., CHI,

Autolab)

Working Electrode
Glassy Carbon Electrode

(GCE, 3 mm dia.)

Ref/Counter
Ag/AgCl (3M KCl) / Platinum

Wire

Experimental Protocols
Protocol A: Electrode Preparation &
Electropolymerization
Objective: To fabricate a stable, conductive Poly(MB18) film on the GCE surface.

Step-by-Step Workflow:

Surface Polishing:

Polish the GCE with 0.3 µm alumina slurry on a microcloth for 2 minutes.

Rinse with DI water and polish with 0.05 µm alumina for another 2 minutes.

Sonicate in 1:1 Ethanol/Water for 5 minutes to remove debris.

Monomer Solution Preparation:
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Dissolve 1.0 mM MB18 in 0.1 M PBS (pH 7.0).

Note: Some protocols for azo dyes suggest alkaline media (pH 9.0) for better solubility, but

pH 7.0 is standard for polymerization.

Electropolymerization (CV Method):

Immerse the GCE in the MB18 solution.

Technique: Cyclic Voltammetry (CV).[1][2]

Potential Window: -0.5 V to +1.5 V (vs. Ag/AgCl).

Scan Rate: 100 mV/s.[3]

Cycles: 10 to 20 cycles.

Observation: Look for the growth of redox peaks with each cycle, indicating film formation.

Stabilization:

Rinse the electrode with DI water.

Cycle in monomer-free PBS (pH 7.0) between -0.4 V and +0.8 V until a stable

voltammogram is obtained.

Visualization: Fabrication Workflow
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Sonication
(EtOH/H2O)

Electropolymerization
(CV: -0.5 to +1.5V)Prep Solution

(1mM MB18 in PBS)

Add Monomer Stabilization
(PBS pH 7.0) Poly(MB18)/GCE

Click to download full resolution via product page

Caption: Workflow for the fabrication of Poly(MB18) modified Glassy Carbon Electrode.
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Protocol B: Electrochemical Characterization
Objective: To verify surface modification and electron transfer capability.

Probe: 5 mM [Fe(CN)₆]³⁻/⁴⁻ in 0.1 M KCl.

Method: Run CV from -0.2 V to +0.6 V at 50 mV/s.

Analysis:

Bare GCE: Typical peak separation (

) ~70-80 mV.

Poly(MB18)/GCE: Expect a slight increase in peak current (

) due to increased surface area, or a decrease in

if the film catalyzes the reaction.

Self-Validation: If the peak current drops significantly (>50%), the film is too

thick/insulating. Reduce polymerization cycles.

Protocol C: Analytical Sensing of Dopamine
Objective: To detect Dopamine (DA) in the presence of interferents.[1][4][5][6]

Mechanism: At pH 7.0, Dopamine is cationic (pK

= 8.9), while Ascorbic Acid (pK

= 4.2) and Uric Acid are anionic. The Poly(MB18) film, rich in electron-rich azo and oxygen
groups, attracts DA via electrostatic interaction and hydrogen bonding, while repelling anionic
AA/UA (or retarding their kinetics), thus separating the peaks.

Step-by-Step Workflow:

Technique:Differential Pulse Voltammetry (DPV) (Higher sensitivity than CV).

Parameters:
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Potential Range: -0.2 V to +0.6 V.

Pulse Amplitude: 50 mV.

Pulse Width: 0.05 s.

Optimization:

Test varying pH (5.0 - 8.0). Note: DA oxidation is pH-dependent (2e⁻/2H⁺ process).

Optimum is usually pH 7.0 for physiological relevance.

Visualization: Sensing Mechanism

Poly(MB18) Surface
(Negatively Charged/Electron Rich)

Oxidation Peak
(~0.2 V)

2e- Transfer

Shifted/Suppressed Peak

Dopamine (+)
(Cationic)

Electrostatic Attraction
& H-Bonding

Ascorbic Acid (-)
(Anionic)

Electrostatic Repulsion

Uric Acid (-)
(Anionic)

Click to download full resolution via product page

Caption: Mechanistic pathway for selective Dopamine sensing on Poly(MB18) electrodes.
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Based on the performance of structurally similar Mordant Blue 9 and Poly(Azo) dyes, the

expected analytical metrics for a Poly(MB18) sensor are:

Parameter Expected Value Notes

Oxidation Potential (DA) +0.18 V to +0.22 V vs. Ag/AgCl (pH 7.0)

Peak Separation (DA-AA) > 200 mV
Sufficient for simultaneous

detection

Linear Range 1.0 µM – 100 µM
Typical for polymer-modified

GCE

Limit of Detection (LOD) 0.1 µM – 0.5 µM S/N = 3

Stability > 90% after 2 weeks Stored in PBS at 4°C

Troubleshooting & Validation
Issue: Poor Sensitivity.

Cause: Film is too thick (blocking electron transfer).

Fix: Reduce polymerization cycles from 20 to 10.

Issue: Peak Overlap (DA/AA).

Cause: Insufficient negative charge on the surface.

Fix: Ensure the polymerization solution pH is correct; try electropolymerizing in slightly

alkaline solution (pH 8) to deprotonate sulfonic groups.

Issue: Fouling.

Cause: Oxidation products adsorbing to the electrode.

Fix: Run a "cleaning" CV in blank PBS between measurements.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Blue 18 modified electrodes]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12277993/docs#electrochemical-sensor-
development-using-mordant-blue-18-modified-electrodes]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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